Cas no 1510394-74-7 (2-(quinolin-5-yl)butanoic acid)

• Product Name: 2-(quinolin-5-yl)butanoic acid
• CAS No: 1510394-74-7
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6532970
• PubChem ID: 81224454
• Update Time: 2025-06-11

2-(quinolin-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(quinolin-5-yl)butanoic acid
• 1510394-74-7
• AKOS019795848
• EN300-1138718

• Inchi： 1S/C13H13NO2/c1-2-9(13(15)16)10-5-3-7-12-11(10)6-4-8-14-12/h3-9H,2H2,1H3,(H,15,16)
• InChI Key： HTHQXBXBAHSUKG-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1=CC=CC2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(quinolin-5-yl)butanoic acid

Introduction to 2-(quinolin-5-yl)butanoic acid (CAS No. 1510394-74-7)

2-(quinolin-5-yl)butanoic acid, also known by its CAS number 1510394-74-7, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of 2-(quinolin-5-yl)butanoic acid features a quinoline ring system linked to a butanoic acid moiety, providing it with distinct chemical and biological properties.

The synthesis of 2-(quinolin-5-yl)butanoic acid has been extensively studied, with various methods reported in the literature. One common approach involves the condensation of 5-bromoquinoline with butyryl chloride, followed by hydrolysis to yield the final product. This method is favored for its high yield and relatively straightforward procedure. Recent advancements in synthetic chemistry have also explored the use of transition-metal catalysis and green chemistry principles to optimize the synthesis process, making it more environmentally friendly and cost-effective.

In terms of its physical properties, 2-(quinolin-5-yl)butanoic acid is a white crystalline solid with a melting point of approximately 160°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various applications in both laboratory research and industrial settings.

The biological activity of 2-(quinolin-5-yl)butanoic acid has been a focal point of numerous studies. Research has shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. In vitro studies have demonstrated that 2-(quinolin-5-yl)butanoic acid can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(quinolin-5-yl)butanoic acid has also been investigated for its potential anticancer properties. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and PI3K/Akt, which are frequently dysregulated in cancer cells. These results highlight the potential of 2-(quinolin-5-yl)butanoic acid as a lead compound for the development of novel anticancer agents.

In addition to its direct biological effects, 2-(quinolin-5-yl)butanoic acid has been explored as a pharmacological tool for studying cellular processes. Its ability to modulate specific signaling pathways makes it useful for investigating the underlying mechanisms of various diseases. For example, researchers have used this compound to study the role of inflammation in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. By understanding how 2-(quinolin-5-yl)butanoic acid affects these processes, scientists can gain valuable insights into potential therapeutic targets.

The safety profile of 2-(quinolin-5-yl)butanoic acid is an important consideration for its potential use in clinical settings. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety profile in humans. Ongoing clinical trials are currently investigating the efficacy and safety of 2-(quinolin-5-yl)butanoic acid-based therapies in various disease models.

In conclusion, 2-(quinolin-5-yl)butanoic acid (CAS No. 1510394-74-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.